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Compound of Interest

Compound Name: 2-(Perfluorodecyl)ethyl acrylate

Cat. No.: B106138

Technical Overview of 2-(Perfluorodecyl)ethyl
Acrylate

Introduction: 2-(Perfluorodecyl)ethyl acrylate is a specialized acrylate monomer notable for
its long perfluorinated alkyl chain. This structural feature imparts unique properties, such as
significant hydrophobicity and oleophobicity, making it a valuable component in the synthesis of
high-performance polymers.[1] The acrylate group provides a reactive site for free-radical
polymerization, allowing for its incorporation into a variety of polymer structures.[1] This
monomer is utilized in applications requiring low surface energy, repellency, and durability, such
as advanced coatings, sealants, and surface treatments for textiles.[1][2]

Chemical Properties

The fundamental chemical identifiers and properties of 2-(Perfluorodecyl)ethyl acrylate are
summarized below. The molecular formula and weight are derived from its atomic composition.

Property Value Source
Molecular Formula Ci1sH7F2102 [21[31[4]1[5][6]
Molecular Weight 618.18 g/mol [2][3][4][5][6]
CAS Number 17741-60-5 [1][21[3]
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Experimental Protocols

The determination of a molecule's chemical formula and molecular weight is fundamental to its
characterization. The formula is established by its defined chemical structure. The molecular
weight is calculated by summing the atomic weights of all constituent atoms in the empirical
formula. Advanced analytical techniques such as mass spectrometry can be used to

experimentally verify the molecular weight.

Logical Relationship of Chemical Properties

The diagram below illustrates the direct relationship between the chemical compound and its

core identifiers.

2-(Perfluorodecyl)ethyl Acrylate

has has is identified by

Molecular Formula: Molecular Weight: CAS Number:
C1sH7F2102 618.18 g/mol 17741-60-5

Click to download full resolution via product page

Core properties of 2-(Perfluorodecyl)ethyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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